Cas no 34241-39-9 (azobisisobutyronitrile)

• Product Name: azobisisobutyronitrile
• CAS No: 34241-39-9
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD00013808
• CID: 918881
• PubChem ID: 6547
• Update Time: 2026-04-29

azobisisobutyronitrile Chemical and Physical Properties

Names and Identifiers

• (e)-azobis(isobutyronitrile)
• 2-(2-cyanopropan-2-yldiazenyl)-2-methylpropanenitrile
• 2,2'-azodiisobutyronitrile
• AIBN
• Aivn
• Azdh
• Azobisisobutylonitrile
• Azobisisobutyronitrile
• Genitron
• Vazo
• azobisisobutyronitrile

• MDL： MFCD00013808
• Inchi： InChI=1S/C8H12N4/c1-7(2,5-9)11-12-8(3,4)6-10/h1-4H3/b12-11+
• InChI Key： OZAIFHULBGXAKX-VAWYXSNFSA-N
• SMILES： CC(C)(C#N)/N=N/C(C)(C)C#N

Computed Properties

• Exact Mass: 164.10600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 72.30000
• LogP: 2.04296

Additional information on azobisisobutyronitrile

Professional Introduction to (e)-Azobis(isobutyronitrile) (CAS No. 34241-39-9)

(e)-Azobis(isobutyronitrile), with the CAS number 34241-39-9, is a significant compound in the field of chemical biology and pharmaceutical research. This compound, known for its unique molecular structure and reactivity, has garnered considerable attention due to its applications in various scientific and industrial processes. Its chemical formula, C₁₀H₁₀N₄, reflects its composition of carbon, hydrogen, and nitrogen atoms, arranged in a way that confers specific chemical properties essential for its utility.

The compound's primary significance lies in its role as a potent initiator in polymerization reactions. Specifically, it serves as a free-radical initiator, facilitating the polymerization of various monomers through the decomposition of azo compounds into highly reactive nitrogen-centered radicals. This property makes it invaluable in the synthesis of polymers, adhesives, and coatings, where controlled radical polymerization is crucial for achieving desired material properties.

In recent years, advancements in synthetic chemistry have expanded the applications of (e)-azobis(isobutyronitrile) beyond traditional polymerization processes. Researchers have begun exploring its potential in controlled radical polymerization techniques such as Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain Transfer (RAFT). These techniques allow for the precise control of polymer architecture, enabling the synthesis of polymers with tailored properties for specific applications.

One of the most exciting developments in the application of (e)-azobis(isobutyronitrile) is its use in drug delivery systems. The compound's ability to generate radicals under specific conditions has been leveraged to develop novel drug delivery mechanisms. For instance, researchers have utilized it to create stimuli-responsive hydrogels that can release therapeutic agents in response to external stimuli such as light or pH changes. This approach holds promise for targeted drug delivery, reducing side effects and improving treatment efficacy.

The compound's reactivity also makes it a valuable tool in biochemical research. It has been employed in various biochemical assays to study enzyme mechanisms and protein interactions. By inducing controlled radical reactions, researchers can gain insights into the structural and functional aspects of biological molecules. This has led to significant advancements in our understanding of complex biological processes and has paved the way for the development of new therapeutic strategies.

From an industrial perspective, (e)-azobis(isobutyronitrile) plays a crucial role in the production of specialty chemicals. Its use as an initiator in polymerization reactions contributes to the development of high-performance materials used in industries ranging from aerospace to automotive. These materials often require stringent specifications regarding thermal stability, mechanical strength, and chemical resistance, all of which can be tailored through controlled radical polymerization initiated by this compound.

The environmental impact of using (e)-azobis(isobutyronitrile) is also a subject of ongoing research. While it is effective in facilitating polymerization reactions, its decomposition products need to be carefully managed to minimize environmental harm. Recent studies have focused on developing more sustainable alternatives or modifying existing processes to reduce waste generation. These efforts align with broader trends in green chemistry aimed at minimizing the ecological footprint of chemical manufacturing processes.

In conclusion, (e)-azobis(isobutyronitrile) (CAS No. 34241-39-9) is a versatile compound with diverse applications across multiple scientific and industrial domains. Its role as a free-radical initiator continues to drive innovation in polymer chemistry, drug delivery systems, biochemical research, and specialty chemical manufacturing. As research progresses, we can expect further refinements in its application protocols and new uses will continue to emerge, reinforcing its importance as a cornerstone compound in modern chemical science.